Cas no 178372-19-5 (2-(3-(Pyridin-2-yl)pyrrolidin-3-yl)ethan-1-ol)

• Product Name: 2-(3-(Pyridin-2-yl)pyrrolidin-3-yl)ethan-1-ol
• CAS No: 178372-19-5
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 1082074
• PubChem ID: 18464532
• Update Time: 2025-06-07

2-(3-(Pyridin-2-yl)pyrrolidin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Pyridin-2-yl)pyrrolidin-3-yl)ethan-1-ol
• 2-(3-(pyridin-2-yl)pyrrolidin-3-yl)ethanol
• 2-(3-pyridin-2-ylpyrrolidin-3-yl)ethanol
• 3-Pyrrolidineethanol, 3-(2-pyridinyl)-
• 178372-19-5
• DTXSID40594099
• AKOS006343571
• DB-011894
• SCHEMBL6997616
• A3957
• 2-[3-(Pyridin-2-yl)pyrrolidin-3-yl]ethan-1-ol

• MDL： MFCD12755736
• Inchi： 1S/C11H16N2O/c14-8-5-11(4-7-12-9-11)10-3-1-2-6-13-10/h1-3,6,12,14H,4-5,7-9H2
• InChI Key： VSUWWLTVSILUNB-UHFFFAOYSA-N
• SMILES： OCCC1(C2C=CC=CN=2)CNCC1

Computed Properties

• Exact Mass: 192.12600
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• PSA: 45.15000
• LogP: 1.02390

Additional information on 2-(3-(Pyridin-2-yl)pyrrolidin-3-yl)ethan-1-ol

2-(3-(Pyridin-2-yl)pyrrolidin-3-yl)ethan-1-ol

The compound 2-(3-(Pyridin-2-yl)pyrrolidin-3-yl)ethan-1-ol (CAS No. 178372-19-5) is a heterocyclic organic compound with a unique structure that combines a pyrrolidine ring and a pyridine moiety. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical chemistry and materials science. The molecule's structure, featuring a pyrrolidine ring substituted with a pyridine group at the 3-position and an ethanol group at the 2-position, makes it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of heterocyclic compounds like pyrrolidine derivatives in drug discovery. The presence of the pyridine ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, making it suitable for interactions with biological targets. Additionally, the ethanol group provides hydrophilic characteristics, enhancing the compound's solubility and bioavailability.

One of the most promising applications of 2-(3-(Pyridin-2-yl)pyrrolidin-3-yl)ethan-1-ol is in the development of bioactive molecules. Researchers have explored its potential as a lead compound in anti-inflammatory and antitumor drug design. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory pathways, suggesting its potential use in treating chronic inflammatory diseases.

Moreover, advancements in synthetic chemistry have enabled the efficient synthesis of pyrrolidine derivatives like this compound. Modern methodologies, such as catalytic asymmetric synthesis and microwave-assisted reactions, have significantly improved the yield and purity of this compound. These techniques not only facilitate large-scale production but also pave the way for further structural modifications to enhance its pharmacological properties.

In terms of structural analysis, computational chemistry tools have been instrumental in understanding the electronic and steric properties of 2-(3-(Pyridin-2-y l)pyrrolidin -3 - yl )ethan -1 -ol. Density functional theory (DFT) calculations have revealed that the molecule's conjugated system contributes to its stability and reactivity. Such insights are crucial for designing analogs with improved biological activity.

The integration of green chemistry principles into the synthesis of this compound has also been a focus of recent research. Efforts to minimize waste and reduce energy consumption during production align with global sustainability goals. For example, solvent-free reactions and recyclable catalysts have been employed to synthesize this compound more efficiently.

Looking ahead, the exploration of biological evaluation methods for pyrrolidine derivatives is expected to accelerate their translation into clinical applications. High-throughput screening assays and in silico modeling are being used to predict the compound's behavior in complex biological systems, reducing the need for extensive animal testing.

In conclusion, 2-(3-(Pyridin -2 - yl )pyrrolidin -3 - yl )ethan -1 -ol (CAS No. 178372 -19 -5 ) represents a valuable addition to the arsenal of heterocyclic compounds available for chemical research. Its unique structure, combined with advancements in synthetic and computational techniques, positions it as a key player in future drug discovery efforts.